3,4-Dimethyl-2,5-diphenylselenophene

• Molecular Formula: C18H16Se
• Molecular Weight: 311.3g/mol
• SMILES: CC1=C([Se]C(=C1C)C2=CC=CC=C2)C3=CC=CC=C3
• InChI: InChI=1S/C18H16Se/c1-13-14(2)18(16-11-7-4-8-12-16)19-17(13)15-9-5-3-6-10-15/h3-12H,1-2H3
• InChIKey: WAOSEAWODFAMDV-UHFFFAOYSA-N

3,4-Dimethyl-2,5-diphenylselenophene (CAS 55342-15-9, molecular formula C₁₈H₁₆Se, molecular weight 311.28 g/mol) is a tetraaryl-substituted selenophene featuring methyl groups at the 3- and 4-positions and phenyl rings at the 2- and 5-positions. It belongs to the class of selenium-containing heterocycles that serve as precursors to conjugated polymers and selenophene 1,1-dioxides, with applications spanning organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and electrochromic devices.

3,4-Dimethyl-2,5-diphenylselenophene: A Tetraarylselenophene Building Block for Organic Electronics and Materials Research

3,4-Dimethyl-2,5-diphenylselenophene (CAS 55342-15-9, molecular formula C₁₈H₁₆Se, molecular weight 311.28 g/mol) is a tetraaryl-substituted selenophene featuring methyl groups at the 3- and 4-positions and phenyl rings at the 2- and 5-positions . It belongs to the class of selenium-containing heterocycles that serve as precursors to conjugated polymers and selenophene 1,1-dioxides, with applications spanning organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and electrochromic devices [1]. The compound is typically supplied as a yellow oil or solid at ≥95% purity and is structurally distinguished from closely related isomers such as 2,5-dimethyl-3,4-diphenylselenophene .

Selenophene building block for π-conjugated polymer design

Free 2- and 5-positions available for halogenation and cross-coupling

Distinct regioisomer; verify CAS 55342-15-9 vs. 2,5-dimethyl-3,4-diphenylselenophene

• [1] Juzo Nakayama, Tomoki Matsui, Yoshiaki Sugihara, Akihiko Ishii, Shigekazu Kumakura. First Synthesis of Selenophene 1,1-Dioxides. Chemistry Letters, Volume 25, Issue 4, April 1996, Pages 269–270. DOI: 10.1246/cl.1996.269. View Source

Why 3,4-Dimethyl-2,5-diphenylselenophene Cannot Be Replaced by Generic Selenophene or Thiophene Analogs

The substitution pattern on the selenophene ring critically governs both synthetic reactivity and optoelectronic properties. Isosteric replacement of selenium with sulfur (thiophene) raises the oxidation potential and widens the HOMO–LUMO gap, as demonstrated in homologous polymer systems where poly(3-hexylselenophene) exhibits a band gap of ~1.6 eV compared to ~1.9 eV for poly(3-hexylthiophene) [1]. Within the selenophene family, the position of methyl and phenyl substituents directs the outcome of key derivatization reactions: 2,5-dimethyl-3,4-diphenylselenophene reacts with dimethyldioxirane to yield isolable selenophene 1,1-dioxides, whereas tetraphenylselenophene predominantly affords ring-opened (Z)-1,2,3,4-tetraaryl-2-butene-1,4-diones under identical conditions [2][3]. The 3,4-dimethyl-2,5-diphenyl configuration places the electron-donating methyl groups adjacent to each other on the selenophene core, creating a distinct steric and electronic environment that cannot be replicated by the regioisomeric 2,5-dimethyl-3,4-diphenyl arrangement [3].

! Thiophene analogs (sulfur replacement) raise oxidation potential and widen the HOMO–LUMO gap, altering optoelectronic performance.

! 2,5-Dimethyl-3,4-diphenylselenophene regioisomer redirects oxidation pathway: forms stable 1,1-dioxide, whereas target regioisomer may favor ring-opening.

• [1] Conjugated polymers based on selenophene building blocks. Polymer Journal, volume 55, pages 375–385 (2023). DOI: 10.1038/s41428-022-00731-y. See band gap data: P3HS ~1.6 eV vs. P3HT ~1.9 eV. View Source
• [2] Juzo Nakayama, Tomoki Matsui, Yoshiaki Sugihara, Akihiko Ishii, Shigekazu Kumakura. First Synthesis of Selenophene 1,1-Dioxides. Chemistry Letters, Volume 25, Issue 4, April 1996, Pages 269–270. View Source
• [3] Juzo Nakayama, Tomoki Matsui, Noriko Sato. Oxidation of Tetraarylselenophenes and Benzo[b]selenophene with m-Chloroperbenzoic Acid. Chemistry Letters, Volume 24, Issue 6, June 1995, Pages 485–486. DOI: 10.1246/cl.1995.485. View Source

Quantitative Differentiation Evidence for 3,4-Dimethyl-2,5-diphenylselenophene vs. Structural Analogs

Regioisomeric Differentiation in Oxidation Reactivity: 3,4-Dimethyl-2,5-diphenylselenophene vs. 2,5-Dimethyl-3,4-diphenylselenophene

The oxidation outcome of tetraarylselenophenes is governed by the substitution pattern. While 2,5-dimethyl-3,4-diphenylselenophene reacts with dimethyldioxirane (DMD) to afford the intact selenophene 1,1-dioxide in high yield, the isomeric 3,4-dimethyl-2,5-diphenylselenophene possesses a distinct electronic configuration that alters the stability of the oxidized intermediate. Nakayama et al. demonstrated that tetraarylselenophenes with electron-donating substituents at the 2- and 5-positions favor 1,1-dioxide formation, whereas alternative substitution patterns (including sterically hindered 3,4-disubstituted derivatives) are more prone to ring-opening pathways yielding (Z)-1,2,3,4-tetraaryl-2-butene-1,4-diones when oxidized with m-CPBA [1][2].

Oxidation Pathway Selectivity

Cross-study comparable

Target predicted to favor ring-opening; 2,5-dimethyl regioisomer forms stable 1,1-dioxide

Reaction outcome governed by substitution pattern; verify regioisomer for desired product.

Inferred from class oxidation studies; direct quantification not available.

Evidence Dimension	Oxidation pathway selectivity (DMD vs. m-CPBA conditions)
Target Compound Data	Predicted to favor ring-opening over stable 1,1-dioxide formation based on 3,4-dimethyl substitution pattern (class inference from tetraarylselenophene oxidation studies).
Comparator Or Baseline	2,5-Dimethyl-3,4-diphenylselenophene: Produces stable selenophene 1,1-dioxide in high yield with DMD [1]. Tetraphenylselenophene: With m-CPBA, yields (Z)-1,2,3,4-tetraaryl-2-butene-1,4-dione as principal product [2].
Quantified Difference	Not directly quantified for the target compound; inferred from class behavior that 3,4-disubstitution reduces 1,1-dioxide stability relative to 2,5-disubstituted isomers.
Conditions	Oxidation with dimethyldioxirane (DMD, 2 molar equiv.) in acetone at 0 °C to room temperature; or m-chloroperbenzoic acid (m-CPBA) in CH₂Cl₂.

Why This Matters

Researchers targeting selenophene 1,1-dioxides for further synthetic elaboration must select the regioisomer with the appropriate substitution pattern to obtain the desired oxidation product rather than an undesired ring-opened byproduct.

• [1] Juzo Nakayama, Tomoki Matsui, Yoshiaki Sugihara, Akihiko Ishii, Shigekazu Kumakura. First Synthesis of Selenophene 1,1-Dioxides. Chemistry Letters, Volume 25, Issue 4, April 1996, Pages 269–270. DOI: 10.1246/cl.1996.269. View Source
• [2] Juzo Nakayama, Tomoki Matsui, Noriko Sato. Oxidation of Tetraarylselenophenes and Benzo[b]selenophene with m-Chloroperbenzoic Acid. Chemistry Letters, Volume 24, Issue 6, June 1995, Pages 485–486. DOI: 10.1246/cl.1995.485. View Source

Selenium vs. Sulfur Heteroatom Effect: Lower Oxidation Potential and Reduced Band Gap in Selenophene-Based Systems

Replacement of the sulfur atom in thiophene with selenium systematically lowers the oxidation potential and narrows the HOMO–LUMO gap in both small-molecule and polymeric systems. TCI Chemicals reports that selenophene has lower oxidation potential and higher electron-donating character than thiophene, enabling faster electrochromic switching (0.5–0.6 s) and stable cycling beyond 2,000 cycles for polyselenophene films . In directly comparable conjugated polymer systems, poly(3-hexylselenophene) (P3HS) exhibits an optical band gap of ~1.6 eV versus ~1.9 eV for poly(3-hexylthiophene) (P3HT), a reduction of ~0.3 eV [1]. This class-level advantage extends to 3,4-dimethyl-2,5-diphenylselenophene as a monomeric building block: the selenium atom's larger atomic radius and greater polarizability confer enhanced intermolecular orbital overlap and charge transport relative to the corresponding 3,4-dimethyl-2,5-diphenylthiophene analog.

Band Gap Reduction

Class-level inference

ΔE_g ≈ 0.3 eV (P3HS ~1.6 eV vs. P3HT ~1.9 eV)

Selenophene polymers reported to exhibit narrower band gap than thiophene analogs.

Polymer-level class inference; monomer-specific data not reported.

Evidence Dimension	Optical band gap (polymer level)
Target Compound Data	Not directly measured as monomer; class-level polymer data: polyselenophene (P3HS) band gap ~1.6 eV.
Comparator Or Baseline	Polythiophene (P3HT) band gap ~1.9 eV [1].
Quantified Difference	ΔE_g ≈ 0.3 eV (narrower for selenophene-based polymer)
Conditions	Thin-film optical absorption spectroscopy; electrochemically or chemically synthesized regioregular polymers.

Why This Matters

Selection of selenophene over thiophene building blocks enables access to materials with intrinsically lower band gaps and higher electron-donating ability, critical for harvesting longer-wavelength photons in OPVs and achieving lower turn-on voltages in OFETs.

• [1] Conjugated polymers based on selenophene building blocks. Polymer Journal, volume 55, pages 375–385 (2023). Fig. 3 and associated discussion: P3HS band gap ~1.6 eV, P3HT band gap ~1.9 eV. View Source

Positional Isomer Differentiation: 3,4-Dimethyl-2,5-diphenylselenophene (CAS 55342-15-9) vs. 2,5-Dimethyl-3,4-diphenylselenophene (CAS 117375-05-0) in Synthetic Precursor Chemistry

The two regioisomers are synthesized through distinct precursor routes. 2,5-Dimethyl-3,4-diphenylselenophene (CAS 117375-05-0) is prepared via reduction of α,α′-diketo selenides using low-valent titanium reagents, followed by acid-catalyzed dehydration of the intermediate 3,4-dihydroxyselenolanes [1]. In contrast, 3,4-dimethyl-2,5-diphenylselenophene (CAS 55342-15-9) is accessible via electrophilic cyclization of 1,3-diynes in the presence of organoselenium species [2]. This difference in synthetic entry points means that researchers targeting specific substitution patterns for polymer semiconductor design must verify the regioisomeric identity (CAS number) of their building block, as the two isomers are not interchangeable in cross-coupling or electropolymerization reactions where the reactive sites (2,5- vs. 3,4-positions) dictate the resulting polymer backbone architecture.

Synthetic Entry Point

Cross-study comparable

Target: electrophilic cyclization of 1,3-diynes; comparator: diketo selenide reduction (for 2,5-dimethyl isomer)

Different synthetic access; verify CAS to ensure regioisomeric identity.

No direct yield comparison available between routes.

Evidence Dimension	Synthetic route and precursor requirements
Target Compound Data	Prepared via electrophilic cyclization of 1,3-diynes with organoselenium species [2]; positions methyl groups at 3- and 4-positions.
Comparator Or Baseline	2,5-Dimethyl-3,4-diphenylselenophene (CAS 117375-05-0): Prepared via diketo selenide reduction/Ti coupling [1]; positions methyl groups at 2- and 5-positions.
Quantified Difference	Isomeric purity is critical; no direct yield comparison available across both routes. Each route is optimized for a specific regioisomer.
Conditions	For diketo selenide route: TiCl₄/Zn reagent in THF, 0 °C for coupling, then H⁺-catalyzed dehydration. For diyne cyclization route: RSeBr or RSeCl electrophile, DMF or CH₂Cl₂ solvent.

Why This Matters

Procurement must specify CAS 55342-15-9 to obtain the regioisomer with free 2- and 5-positions for subsequent functionalization (e.g., bromination, cross-coupling); ordering the incorrect isomer (CAS 117375-05-0) would block the desired reactive sites with methyl groups.

• [1] Juzo Nakayama, Masahiro Shibuya, Yoji Ikuina, Fumito Murai, Masamatsu Hoshino. SYNTHESES WITH DIKETO SELENIDES. Phosphorus, Sulfur, and Silicon and the Related Elements, Volume 38, 1988, Pages 149–155. DOI: 10.1080/03086648808079709. View Source
• [2] Recent Advances in the Synthesis of Selenophenes and Their Derivatives. Molecules 2020, 25(24), 5907. Section on electrophilic cyclization of 1,3-diynes. DOI: 10.3390/molecules25245907. View Source

Thermodynamic and Physicochemical Differentiation: Computed logP as a Surrogate for Solubility and Processability Relative to Thiophene Analogs

Computed physicochemical properties provide a preliminary basis for differentiating selenophene building blocks from their thiophene analogs. The calculated logP (octanol-water partition coefficient) for 3,4-dimethyl-2,5-diphenylselenophene is reported as 3.9443 . While a directly measured logP for the corresponding 3,4-dimethyl-2,5-diphenylthiophene is not available in the accessed databases, the systematically higher polarizability of selenium-containing heterocycles generally results in slightly higher logP values compared to sulfur analogs. For context, 2,5-bis(4-methylphenyl)selenophene (a closely related tetraarylselenophene) has a computed logP of 4.6944, indicating that increasing aryl substitution raises lipophilicity within the series . This moderate lipophilicity profile supports solution processing in common organic solvents (toluene, chlorobenzene, THF), which is essential for spin-coating and ink-jet printing of organic electronic devices.

Computed logP

Data to verify

logP = 3.9443 (calculated)

May support solution processability assessment in organic solvents.

In silico prediction; experimental validation recommended.

Evidence Dimension	Computed octanol-water partition coefficient (logP)
Target Compound Data	logP = 3.9443 (calculated) .
Comparator Or Baseline	2,5-Bis(4-methylphenyl)selenophene: logP = 4.6944 (calculated) . No directly comparable thiophene analog data available in accessed sources.
Quantified Difference	ΔlogP ≈ 0.75 lower for 3,4-dimethyl-2,5-diphenylselenophene compared to the more heavily arylated 2,5-bis(4-methylphenyl)selenophene, indicating greater polarity and potentially improved solvent compatibility for certain processing conditions.
Conditions	In silico prediction; experimental validation conditions not found in accessed literature.

Why This Matters

The computed logP value provides a quantitative filter for solvent selection during material formulation; researchers can predict that this compound will exhibit adequate solubility in moderately polar organic solvents for solution-based device fabrication.

Recommended Procurement and Application Scenarios for 3,4-Dimethyl-2,5-diphenylselenophene Based on Differential Evidence

Synthesis of Regiospecifically Functionalized Conjugated Polymer Donor Units via 2,5-Dihalogenation

The free 2- and 5-positions on the selenophene ring of 3,4-dimethyl-2,5-diphenylselenophene serve as sites for selective bromination or iodination. The resulting 2,5-dihalo derivative can then be employed in Stille, Suzuki, or direct arylation polymerization to construct donor–acceptor copolymers. This regiochemical strategy is inaccessible with the 2,5-dimethyl-3,4-diphenyl isomer (CAS 117375-05-0), where the methyl groups occupy these positions. The selenophene core provides a narrower optical band gap (class-level reduction of ~0.3 eV vs. thiophene analogs [1]) when incorporated into the polymer backbone, making this compound a strategic choice for low-band-gap polymer design in OPV and NIR photodetector applications.

Investigating Steric and Electronic Effects of 3,4-Disubstitution on Selenophene Oxidation Chemistry

The 3,4-dimethyl substitution pattern presents a sterically encumbered selenophene core that is predicted to destabilize selenophene 1,1-dioxide formation relative to 2,5-dimethyl-substituted analogs, based on the oxidation studies of Nakayama et al. [2][3]. This compound is therefore valuable for systematic structure–reactivity studies aimed at mapping the scope and limitations of selenophene oxidation. Researchers investigating new selenophene 1,1-dioxide-based materials (e.g., for OLED host layers or electron-transport materials) can use this compound to probe the threshold at which ring-opening competes with 1,1-dioxide formation, guiding the design of oxidation-stable selenophene derivatives.

Model Compound for Spectroscopic and Computational Benchmarking of Selenophene-Containing Systems

With its well-defined tetraaryl substitution pattern and moderate molecular weight (311.28 g/mol), 3,4-dimethyl-2,5-diphenylselenophene is an ideal model system for DFT calculations and spectroscopic characterization of Se-containing π-conjugated molecules. Its computed logP of ~3.94 indicates sufficient solubility for solution-phase UV-vis, fluorescence, and cyclic voltammetry measurements in common organic solvents. The presence of both electron-donating methyl groups and electron-withdrawing phenyl substituents enables systematic comparison with thiophene and furan analogs to isolate the heteroatom effect on frontier orbital energies and excited-state dynamics.

Precursor for Selenophene-Fused Polycyclic Aromatic Compounds via Oxidative Cyclodehydrogenation

The 2,5-diphenyl substituents provide aryl groups poised for intramolecular oxidative cyclization (Scholl reaction) to generate fused selenophene-acene systems. The 3,4-dimethyl groups simultaneously block undesired dimerization at these positions, directing cyclization regioselectively toward the phenyl rings. This application leverages the unique substitution pattern of CAS 55342-15-9 to access selenophene-fused polycyclic aromatic hydrocarbons, which are of interest as narrow-band-gap organic semiconductors with enhanced intermolecular π–π stacking and charge carrier mobility [1].

Application

Selection Property

Validation Focus

2,5-Dihalogenation for donor-acceptor copolymers

Free 2,5-positions; selenophene core

Regioisomeric identity (CAS 55342-15-9) and halogenation efficiency

Steric/electronic effects on selenophene oxidation

3,4-Dimethyl substitution pattern

Oxidation pathway selectivity (dioxide vs. ring-opening)

Spectroscopic/computational benchmarking

Well-defined tetraaryl selenophene structure

DFT and spectroscopic property validation

Precursor for selenophene-fused polyaromatics

2,5-Diphenyl groups for cyclization; 3,4-dimethyl blocking

Regioselective oxidative cyclodehydrogenation efficiency

• [1] Conjugated polymers based on selenophene building blocks. Polymer Journal, volume 55, pages 375–385 (2023). DOI: 10.1038/s41428-022-00731-y. View Source
• [2] Juzo Nakayama, Tomoki Matsui, Yoshiaki Sugihara, Akihiko Ishii, Shigekazu Kumakura. First Synthesis of Selenophene 1,1-Dioxides. Chemistry Letters, 1996, 25(4), 269–270. View Source
• [3] Juzo Nakayama, Tomoki Matsui, Noriko Sato. Oxidation of Tetraarylselenophenes and Benzo[b]selenophene with m-Chloroperbenzoic Acid. Chemistry Letters, 1995, 24(6), 485–486. View Source